(6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone

• IUPAC Name: (6-methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C15H18N4O2S/c1-11-10-22-15(17-11)19-7-5-18(6-8-19)14(20)12-3-4-13(21-2)16-9-12/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: XCEIRHCPJRFAHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)N2CCN(CC2)C(=O)C3=CN=C(C=C3)OC
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

(6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone, also known as MPTM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Mechanism of Action

(6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone exerts its pharmacological effects by interacting with specific targets in the body, including enzymes and receptors. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the regulation of neurotransmitter signaling in the brain. (6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone has also been shown to interact with certain receptors, such as the dopamine D2 receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
(6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone has been shown to exhibit various biochemical and physiological effects, depending on the specific target it interacts with. For example, its inhibitory activity against acetylcholinesterase can lead to increased levels of acetylcholine in the brain, which can improve cognitive function. Its interaction with the dopamine D2 receptor can lead to changes in dopamine signaling, which can affect mood and behavior.

Advantages and Limitations for Lab Experiments

(6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone has several advantages for use in lab experiments, including its high potency and selectivity for specific targets. However, it also has some limitations, including its relatively complex synthesis method and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on (6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone. One area of interest is its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and schizophrenia. Another area of interest is its potential as a tool for studying the mechanisms of certain enzymes and receptors in the body. Additionally, further research is needed to fully understand the pharmacological effects and potential side effects of (6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone.
In conclusion, (6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone is a chemical compound with potential applications in various fields, including medicinal chemistry and drug discovery. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully explore the potential of (6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone in these areas.

Synthesis Methods

(6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone can be synthesized through a multi-step process involving reactions between various chemical compounds, including pyridine, 2-amino-4-methylthiazole, and piperazine. The synthesis method for (6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone has been described in detail in various scientific publications, and it involves the use of specific reagents and conditions to ensure the purity and yield of the final product.

Scientific Research Applications

(6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone has been studied extensively in the context of medicinal chemistry and drug discovery. It has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and schizophrenia. (6-Methoxypyridin-3-yl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone has been shown to exhibit potent inhibitory activity against certain enzymes and receptors, which makes it a promising target for drug development.